3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-N-(4-fluorobenzyl)azetidine-1-carboxamide

• IUPAC Name: 3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-[(4-fluorophenyl)methyl]azetidine-1-carboxamide
• InChI: InChI=1S/C19H16ClFN4O2/c20-15-3-1-2-13(8-15)17-23-18(27-24-17)14-10-25(11-14)19(26)22-9-12-4-6-16(21)7-5-12/h1-8,14H,9-11H2,(H,22,26)
• InChI Key: BODXHWLXDHHNRI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NCC2=CC=C(C=C2)F)C3=NC(=NO3)C4=CC(=CC=C4)Cl
• Molecular Formula: C19H16ClFN4O2
• Molecular Weight: 386.8 g/mol
• CAS No.: 1351632-35-3

Description

3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-N-(4-fluorobenzyl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C19H16ClFN4O2 and its molecular weight is 386.81. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Disposition Studies

• 19F-Nuclear Magnetic Resonance (NMR) Spectroscopy : Utilized in drug-discovery programs to support the selection of candidates for development, particularly in HIV integrase inhibitors. An example of its application is in studying the metabolism and disposition of potent HIV integrase inhibitors (Monteagudo et al., 2007).

Synthesis and Characterization of Novel Compounds

• Development of New Heterocyclic Compounds : The chemical structure of compounds related to 3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-N-(4-fluorobenzyl)azetidine-1-carboxamide has been used in synthesizing new heterocyclic compounds. These compounds have potential applications in inhibiting lipase and α-glucosidase (Bekircan et al., 2015).

Antibacterial Activity

• Antibacterial Agents : Research on synthesizing and evaluating compounds for their antibacterial activity against gram-positive and gram-negative bacteria, using structures similar to this compound (Desai et al., 2008).

Photophysical Studies

• Absorption and Fluorescence Spectra Analysis : Investigating the solvent effect on the absorption and fluorescence spectra of biologically active carboxamides, which is relevant for understanding the photophysical properties of similar compounds (Patil et al., 2011).

Modulation of Receptors

• Positive Allosteric Modulators (PAMs) : A novel series of aryl azetidinyl oxadiazoles, similar in structure to the queried compound, have been identified as mGluR5 positive allosteric modulators, highlighting their potential in modulating receptors (Packiarajan et al., 2012).

Structural Analysis and Biological Evaluation

• X-ray Diffraction Studies : The synthesis and characterization of structurally related compounds, followed by biological evaluation, including antibacterial and anthelmintic activity. These studies contribute to understanding the molecular structure and potential biomedical applications (Sanjeevarayappa et al., 2015).